Cas no 898761-14-3 (Ethyl 6-3-(azetidinomethyl)phenyl-6-oxohexanoate)

Ethyl 6-[3-(azetidinomethyl)phenyl]-6-oxohexanoate is a specialized organic compound featuring an azetidine moiety linked to a phenyl ring via a methylene bridge, with an ester-terminated hexanoyl side chain. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry, where it may serve as an intermediate for bioactive molecules. The azetidine group enhances conformational rigidity, potentially improving binding affinity in target interactions. The ester functionality allows for further derivatization, facilitating the synthesis of amides or carboxylic acids. Its balanced lipophilicity and steric profile make it suitable for drug discovery research, particularly in the development of CNS-targeting compounds or enzyme inhibitors. The compound's stability under standard conditions ensures reliable handling in laboratory settings.

Ethyl 6-3-(azetidinomethyl)phenyl-6-oxohexanoate structure

898761-14-3 structure

Product Name:Ethyl 6-3-(azetidinomethyl)phenyl-6-oxohexanoate

CAS No:898761-14-3

MF:C₁₈H₂₅NO₃

MW:303.396005392075

MDL:MFCD03842118

CID:994044

PubChem ID:24724892

Update Time:2025-06-07

Ethyl 6-3-(azetidinomethyl)phenyl-6-oxohexanoate Chemical and Physical Properties

Names and Identifiers

- ethyl 6-[3-(azetidin-1-ylmethyl)phenyl]-6-oxohexanoate
- ETHYL 6-[3-(AZETIDINOMETHYL)PHENYL]-6-OXOHEXANOATE
- Ethyl 6-3-(azetidinomethyl)phenyl-6-oxohexanoate
- Ethyl6-(3-(azetidin-1-ylmethyl)phenyl)-6-oxohexanoate
- DTXSID50643289
- SB51609
- MFCD03842118
- Ethyl 6-(3-(azetidin-1-ylmethyl)phenyl)-6-oxohexanoate
- Ethyl 6-{3-[(azetidin-1-yl)methyl]phenyl}-6-oxohexanoate
- AKOS016020458
- 898761-14-3
- MS-21457
- Benzenehexanoic acid, 3-(1-azetidinylmethyl)-ε-oxo-, ethyl ester
- MDL： MFCD03842118
- Inchi： 1S/C18H25NO3/c1-2-22-18(21)10-4-3-9-17(20)16-8-5-7-15(13-16)14-19-11-6-12-19/h5,7-8,13H,2-4,6,9-12,14H2,1H3
- InChI Key： WANBAOFJGVOAES-UHFFFAOYSA-N
- SMILES： O=C(CCCCC(=O)OCC)C1=CC=CC(=C1)CN1CCC1

Computed Properties

Exact Mass: 303.18300
Monoisotopic Mass: 303.18344366g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 10
Complexity: 365
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 46.6Å²

Experimental Properties

Density: 1.105
Boiling Point: 424.2°C at 760 mmHg
Flash Point: 210.3°C
Refractive Index: 1.54
PSA: 46.61000
LogP: 3.13640
pka: 8.19±0.10(Predicted)

Ethyl 6-3-(azetidinomethyl)phenyl-6-oxohexanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM284272-1g	Ethyl 6-(3-(azetidin-1-ylmethyl)phenyl)-6-oxohexanoate	898761-14-3	95%	1g	$409	2021-06-09
Chemenu	CM284272-5g	Ethyl 6-(3-(azetidin-1-ylmethyl)phenyl)-6-oxohexanoate	898761-14-3	95%	5g	$1320	2021-06-09
Chemenu	CM284272-1g	Ethyl 6-(3-(azetidin-1-ylmethyl)phenyl)-6-oxohexanoate	898761-14-3	95%	1g	$450	2023-03-07
abcr	AB364904-1 g	Ethyl 6-[3-(azetidinomethyl)phenyl]-6-oxohexanoate, 97%; .	898761-14-3	97%	1 g	€932.90	2023-07-19
TRC	E095965-250mg	Ethyl 6-[3-(azetidinomethyl)phenyl]-6-oxohexanoate	898761-14-3		250mg	$ 440.00	2022-06-05
TRC	E095965-500mg	Ethyl 6-[3-(azetidinomethyl)phenyl]-6-oxohexanoate	898761-14-3		500mg	$ 735.00	2022-06-05
abcr	AB364904-2 g	Ethyl 6-[3-(azetidinomethyl)phenyl]-6-oxohexanoate, 97%; .	898761-14-3	97%	2 g	€1,677.00	2023-07-19
Key Organics Ltd	MS-21457-1G	Ethyl 6-[3-(azetidinomethyl)phenyl]-6-oxohexanoate	898761-14-3	>95%	1g	£531.00	2025-02-09
Key Organics Ltd	MS-21457-5G	Ethyl 6-[3-(azetidinomethyl)phenyl]-6-oxohexanoate	898761-14-3	>95%	5g	£1715.00	2025-02-09
abcr	AB364904-1g	Ethyl 6-[3-(azetidinomethyl)phenyl]-6-oxohexanoate, 97%; .	898761-14-3	97%	1g	€932.10	2025-04-15